Cas no 61699-69-2 (3-Cyclobutene-1,2-dione, 3,4-bis(1-ethylbutoxy)-)
61699-69-2 structure
Product Name:3-Cyclobutene-1,2-dione, 3,4-bis(1-ethylbutoxy)-
CAS No:61699-69-2
MF:C16H26O4
MW:282.375245571136
CID:469444
PubChem ID:71393230
Update Time:2025-04-19
3-Cyclobutene-1,2-dione, 3,4-bis(1-ethylbutoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclobutene-1,2-dione, 3,4-bis(1-ethylbutoxy)-
- 3,4-di(hexan-3-yloxy)cyclobut-3-ene-1,2-dione
- 3,4-Bis[(hexan-3-yl)oxy]cyclobut-3-ene-1,2-dione
- DTXSID90815004
- 61699-69-2
-
- Inchi: 1S/C16H26O4/c1-5-9-11(7-3)19-15-13(17)14(18)16(15)20-12(8-4)10-6-2/h11-12H,5-10H2,1-4H3
- InChI Key: MHKCZPRRDZHABK-UHFFFAOYSA-N
- SMILES: O(C1C(C(C=1OC(CC)CCC)=O)=O)C(CC)CCC
Computed Properties
- Exact Mass: 282.18318
- Monoisotopic Mass: 282.18310931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 10
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
3-Cyclobutene-1,2-dione, 3,4-bis(1-ethylbutoxy)- Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
61699-69-2 (3-Cyclobutene-1,2-dione, 3,4-bis(1-ethylbutoxy)-) Related Products
- 61732-53-4(3-Cyclobutene-1,2-dione, 3,4-dipropoxy-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk